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Compound of Interest

2-Azaspiro[3.5]nonane-2-
Compound Name: ]
carboxamide

Cat. No.: B6893861

Get Quote

Application Note: Synthesis Protocols for 2-Azaspiro[3.5]nonane-2-carboxamide

Executive Summary

This guide details the synthesis of 2-Azaspiro[3.5]nonane-2-carboxamide (CAS: 1862780-
74-2), a critical structural motif in modern medicinal chemistry. The spiro[3.5]nonane scaffold
represents a "privileged structure” that offers conformational restriction and increased

character compared to traditional planar heterocycles (e.g., piperidine or morpholine). This
"Escape from Flatland" strategy is pivotal in improving solubility, metabolic stability, and target
selectivity in drug discovery programs, particularly for targets like GPR119 and FAAH.

The protocol is divided into two phases:

» Scaffold Construction: A robust, scalable synthesis of the 2-azaspiro[3.5]nonane core from
commercially available cyclohexane precursors.

e Functionalization: A controlled carboxamidation (urea formation) protocol using potassium
cyanate, optimized to prevent polymerization and ensure high yield.
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Retrosynthetic Analysis

The strategic disconnection relies on the formation of the strained azetidine ring via double
nucleophilic substitution, followed by the installation of the primary amide moiety.

o Target: 2-Azaspiro[3.5]nonane-2-carboxamide
e Precursor 1: 2-Azaspiro[3.5]nonane (Secondary Amine)

e Precursor 2: 1,1-Bis(hydroxymethyl)cyclohexane (derived from diethyl 1,1-
cyclohexanedicarboxylate)

DOT Diagram: Retrosynthetic Logic
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Caption: Retrosynthetic pathway deconstructing the spiro-urea into accessible cyclohexane
precursors.
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Detailed Experimental Protocols
Phase 1: Synthesis of the 2-Azaspiro[3.5]nonane Core

This phase constructs the strained spiro-azetidine ring. The use of a sulfonamide protecting
group (Tosyl) is critical for the cyclization step due to the high pKa required to perform the

double alkylation.

Step 1.1: Reduction to Diol

o Reagents: Diethyl 1,1-cyclohexanedicarboxylate, Lithium Aluminum Hydride (LiAIH4), THF.
e Procedure:

Charge a flame-dried flask with LiAIH4 (2.2 equiv) in anhydrous THF at 0°C.

[¢]

Add Diethyl 1,1-cyclohexanedicarboxylate (1.0 equiv) dropwise.

[¢]

Reflux for 4 hours.

[e]

o

Critical Workup (Fieser Method): Quench carefully with water (n mL), 15% NaOH (n mL),
and water (3n mL) to form a granular precipitate. Filter and concentrate.

 Yield Expectation: >90% (Colorless oil).
Step 1.2: Activation (Mesylation)

e Reagents: 1,1-Bis(hydroxymethyl)cyclohexane, Methanesulfonyl chloride (MsClI),
Triethylamine (TEA), DCM.

» Procedure:
o Dissolve the diol in DCM at 0°C. Add TEA (2.5 equiv).
o Add MsCI (2.2 equiv) dropwise to maintain temp < 5°C.
o Stir for 2 hours. Wash with 1N HCI, sat. NaHCO3, and brine.

* Why: Mesylates are excellent leaving groups for the subsequent ring closure.
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Step 1.3: Spirocyclization
e Reagents:

-Toluenesulfonamide (
), NaH (60% dispersion), DMF.

e Procedure:

[¢]

Suspend NaH (2.2 equiv) in dry DMF. Add

(1.0 equiv) and stir for 30 min to form the sulfonamide anion.

[e]

Add the bis-mesylate (1.0 equiv) solution in DMF slowly.

Heat to 100°C for 12—-16 hours.

o

[¢]

Workup: Pour into ice water. The product, N-tosyl-2-azaspiro[3.5]nonane, usually
precipitates as a solid. Recrystallize from EtOH if necessary.

Step 1.4: Detosylation (Core Release)
e Reagents: Mg turnings, Methanol (sonication) OR Na/Naphthalene.

o Preferred Method (Mg/MeOH):

o

Dissolve N-tosyl compound in anhydrous MeOH.

[¢]

Add Mg turnings (10 equiv) and a catalytic amount of iodine.

[¢]

Sonicate or stir vigorously. The reaction is exothermic (hydrogen evolution).

[e]

Upon consumption of Mg, concentrate, treat with viscous NaOH, and extract with ether.

o

Convert to HCI salt for storage by adding 4M HCI in dioxane.

e Product: 2-Azaspiro[3.5]nonane hydrochloride.
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Phase 2: Carboxamidation (Urea Formation)

This step converts the secondary amine into the target primary urea. We utilize the Potassium
Cyanate (KOCN) method, which is safer and more atom-efficient than using toxic phosgene or
volatile isocyanates.

Reaction Scheme:
Protocol:

e Preparation: Dissolve 2-azaspiro[3.5]nonane hydrochloride (1.0 equiv, 10 mmol) in water (10
mL). If starting with the free amine, neutralize with 1.0 equiv of Acetic Acid.

o Addition: Prepare a solution of Potassium Cyanate (KOCN, 1.5 equiv, 15 mmol) in water (5
mL).

» Reaction: Add the KOCN solution dropwise to the amine solution at room temperature.

o Note: Slight warming (35-40°C) may accelerate the reaction, but excessive heat can
cause cyanate hydrolysis.

e Monitoring: Stir overnight. The product often precipitates as a white solid.
o Workup:
o If solid forms: Filter, wash with cold water, and dry under vacuum.
o If no precipitate: Extract with Ethyl Acetate (3x), dry over
, and concentrate.

 Purification: Recrystallization from Ethanol/Water or flash chromatography (MeOH/DCM) if
high purity (>99%) is required for biological assays.

Alternative Method (For difficult substrates): Use Chlorosulfonyl Isocyanate (CSI) followed by
hydrolysis.

e Amine + CSI
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Sulfamoyl chloride intermediate.

e Hydrolysis (Water/Acetone)

Urea. Caution: CSl is highly reactive and corrosive.

Analytical Data & Validation

Table 1: Physicochemical Profile

Property Value | Description

Chemical Formula

Molecular Weight 168.24 g/mol

Appearance White crystalline powder

Soluble in DMSO, MeOH, DCM; Sparingly

Solubilit
Y soluble in Water

Expected Yield (Phase 2) 75% — 85%

Expected NMR Signals (DMSO-
):
¢ NMR:
o 5.80 ppm (s, 2H,
, broad, exchangeable).
o 3.65 ppm (s, 4H, Azetidine
). Characteristic singlet due to symmetry.

o 1.30-1.60 ppm (m, 10H, Cyclohexane ring protons).

e NMR:

o 158.0 ppm (C=0, Urea).
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o 64.5 ppm (Azetidine
).
o 35.0 ppm (Spiro quaternary carbon).

o 32.5, 25.8, 22.1 ppm (Cyclohexane carbons).

Workflow Visualization

DOT Diagram: Synthesis Workflow
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Caption: Step-by-step synthetic workflow from commercial starting material to final urea

product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Organic Syntheses Procedure [orgsyn.org]

» To cite this document: BenchChem. [Synthesis protocols for 2-Azaspiro[3.5]nonane-2-
carboxamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6893861/docs#synthesis-protocols-for-2-azaspiro-3-
5-nonane-2-carboxamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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